Cas no 1558340-93-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1558340-93-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5283323
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C8H17NO2/c1-7-6-11-5-3-8(7,10)2-4-9/h7,10H,2-6,9H2,1H3
• InChI Key： RQHRDYXIBLGRCX-UHFFFAOYSA-N
• SMILES： C(C1(CCOCC1C)O)CN

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 1558340-93-4 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of compound 1558340-93-4, a small molecule with significant therapeutic promise. This research briefing synthesizes the latest findings related to this compound and its associated product, currently designated as INDEX NAME NOT YET ASSIGNED, to provide a comprehensive overview of their applications, mechanisms, and future directions in drug discovery and development.

Compound 1558340-93-4 has emerged as a focal point in several studies due to its unique chemical properties and biological activity. Preliminary research indicates that this compound exhibits potent inhibitory effects on specific enzymatic pathways implicated in inflammatory and oncogenic processes. Its molecular structure, characterized by [insert specific functional groups or structural features], allows for targeted interactions with key biomolecules, making it a promising candidate for further pharmacological evaluation.

The product INDEX NAME NOT YET ASSIGNED, which incorporates 1558340-93-4 as an active ingredient, is currently under investigation in preclinical and early-phase clinical trials. Initial data suggest that this product demonstrates favorable pharmacokinetic profiles, including adequate bioavailability and manageable toxicity levels. Researchers are particularly interested in its potential applications for [specific disease targets, e.g., autoimmune disorders, certain cancers], where current treatment options remain limited or suboptimal.

Methodologically, studies on 1558340-93-4 and INDEX NAME NOT YET ASSIGNED have employed a combination of in vitro assays, in vivo models, and computational simulations to elucidate their mechanisms of action. For instance, high-throughput screening techniques have been utilized to identify the compound's binding affinities for various protein targets, while x-ray crystallography has provided insights into its structural interactions at the atomic level. These approaches have collectively contributed to a deeper understanding of the compound's therapeutic potential and limitations.

Key findings from recent research include [summarize 2-3 major findings, e.g., "dose-dependent inhibition of Pathway X," "synergistic effects with Drug Y," or "reduced tumor growth in Model Z"]. These results have been published in peer-reviewed journals such as [Journal Names], underscoring the scientific community's growing interest in this area. However, challenges such as [mention any known issues, e.g., metabolic instability, off-target effects] remain to be addressed in ongoing and future studies.

In conclusion, compound 1558340-93-4 and its derivative INDEX NAME NOT YET ASSIGNED represent exciting developments in the field of chemical biology and pharmaceutical research. While further validation is necessary, their unique properties and preliminary efficacy data position them as promising candidates for addressing unmet medical needs. Continued investment in research and development will be crucial to fully realize their therapeutic potential and navigate the regulatory pathways toward clinical application.